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Compound of Interest

Compound Name: CAY10566

Cat. No.: B1668650

This technical support center provides guidance to researchers, scientists, and drug
development professionals on the proper handling and dissolution of CAY10566.

Frequently Asked Questions (FAQs)

Q1: What is CAY10566 and what are its basic properties?

CAY10566 is a potent and selective inhibitor of stearoyl-CoA desaturase (SCD)[1]. Itis
supplied as a crystalline solid and has a molecular weight of 389.8 g/mol [2][3]. Due to its
crystalline nature, it may require specific conditions for complete dissolution.

Q2: In which solvents is CAY10566 soluble?

CAY10566 is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide
(DMSO0), and ethanol[1][2]. It is sparingly soluble in aqueous buffers[2].

Q3: How should | prepare a stock solution of CAY105667

To prepare a stock solution, CAY10566 should be dissolved in an organic solvent of choice,
which should be purged with an inert gas[2]. DMSO is a commonly used solvent for creating
stock solutions[4][5][6]. For example, a stock solution can be prepared by dissolving CAY10566
in fresh DMSO|[6].

Q4: Can | dissolve CAY10566 directly in aqueous buffers like PBS?
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Directly dissolving CAY10566 in aqueous buffers is not recommended due to its low
solubility[2]. For aqueous-based experiments, it is advised to first dissolve the compound in an
organic solvent like DMF or DMSO and then dilute this stock solution with the aqueous buffer of

choice[2].
Q5: What is the recommended method for preparing a working solution in an aqueous buffer?

To maximize solubility in aqueous buffers, first dissolve CAY10566 in DMF or DMSO to create
a concentrated stock solution. This stock solution can then be diluted with the aqueous buffer,
such as PBS (pH 7.2)[2]. A common ratio for dilution is 1.5 (DMF:PBS), which results in a
solubility of approximately 0.15 mg/mL[1][2].

Q6: How stable are aqueous solutions of CAY105667

Aqueous solutions of CAY10566 are not recommended for long-term storage. It is best to
prepare these solutions fresh and use them within one day[2]. Stock solutions in organic
solvents like DMSO can be stored at -20°C for up to 6 months or -80°C for up to a year[4].

Troubleshooting Guide

Problem: CAY10566 is not dissolving in my chosen solvent.
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Potential Cause Troubleshooting Step

Ensure you are using a recommended organic
Incorrect Solvent Selection solvent such as DMSO, DMF, or ethanol. Refer

to the solubility data table below.

Gently warm the solution. Heating can aid in the

Low Temperature _ _

dissolution of the compound[4].

Vortex or sonicate the solution to facilitate
Insufficient Agitation dissolution[4][5]. Sonication is often

recommended[5].

If precipitation occurs, especially in agueous
o solutions, try heating and/or sonication to
Compound has Precipitated ]
redissolve the compound[4]. Prepare fresh

agueous solutions daily to avoid precipitation.

For solvents like DMSO, absorbed moisture can
Moisture in Solvent reduce solubility. Use fresh, anhydrous DMSO

for preparing stock solutions|6].

Quantitative Solubility Data

The solubility of CAY10566 in various solvents is summarized below. Please note that solubility
can vary slightly between batches.
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Approximate Solubility

Solvent Molar Equivalent (mM)
(mg/mL)
DMSO 10-78 25.6 - 200.09
DMF 20 51.3
Ethanol 0.15 0.38
DMF:PBS (pH 7.2) (1:5) 0.15 0.38
10% DMSO + 40% PEG300 +
. 2.0-2.08 5.13-5.34

5% Tween-80 + 45% Saline
10% DMSO + 90% (20% SBE-

_ _ 225 >6.41
B-CD in Saline)
10% DMSO + 90% Corn Oil 225 =26.41

Data compiled from multiple sources[1][2][4][5][6][7]. Molarity is calculated based on a
molecular weight of 389.8 g/mol .

Experimental Workflow and Signaling Pathway
Diagrams

Experimental Workflow: Preparing CAY10566 for Cellular
Assays
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Stock Solution Preparation

Weigh CAY10566
(Crystalline Solid)

Add Anhydrous Organic Solvent
(e.g., DMSO, DMF)

Vortex/Sonicate until
Completely Dissolved

y

Store Stock Solution
at -20°C or -80°C

Working Solution Preparation (Aqueous)

[Thaw Stock Solution)

Dilute Stock Solution with
Aqueous Buffer (e.g., PBS)
Mix Thoroughly
Use Immediately
(within one day)

Click to download full resolution via product page

Caption: Workflow for preparing CAY10566 solutions.
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Signaling Pathway: Inhibition of Stearoyl-CoA
Desaturase (SCD)

Saturated Fatty Acyl-CoAs Substrate

lysi
Inhibition SCD1 Enzyme Catalysis Monounsaturated Fatty Acyl-CoAs

CAY10566

Click to download full resolution via product page

Caption: CAY10566 inhibits the SCD1-mediated conversion of SFAs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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